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Compound of Interest

Compound Name: ATP-18O4 (disodium salt)

Cat. No.: B12387581

Get Quote

Executive Summary & Critical Distinction
STOP AND VERIFY: Before proceeding, confirm the labeling of your compound.

This guide applies specifically to Adenosine 5'-triphosphate [

] (Disodium Salt).

Radioactivity Status:NON-RADIOACTIVE.[1]

Regulatory Status: Generally Non-Hazardous (GHS/CLP).[1]

Primary Hazard: Biological activity and potential Mass Spectrometry (MS) cross-

contamination.[1]

The "Senior Scientist" Insight: Unlike

-ATP, this compound contains stable Oxygen-18 isotopes.[1] It requires no radiation shielding,
no decay storage, and no Geiger counter monitoring. However, because this reagent is
frequently used in high-sensitivity Mass Spectrometry (MS) workflows, "proper disposal"
involves not just safety, but preventing background contamination in your analytical equipment.
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[1] Trace amounts of

-ATP in laboratory dust or shared waste containers can ruin future isotopic labeling
experiments.[1]

Chemical Identity & Hazard Profile[1][2]
Understanding the physical properties is essential for selecting the correct waste stream.

Parameter Data Operational Implication

Chemical Name
Adenosine 5'-triphosphate, [

], disodium salt

Treat as organic phosphate

salt.[1]

CAS Number
58-61-7 (Parent ATP); Isotope

specific CAS varies
Not P-listed or U-listed by EPA.

Radioactivity None (Stable Isotope)
Dispose in standard

chemical/bio streams.[1]

Solubility
Highly soluble in water (

50 mg/mL)

Ideal for aqueous waste

streams.[1]

Stability Hydrolyzes in strong acid/base
Deactivation is possible via pH

adjustment.

Biological Hazard Bioactive energy source
Can promote microbial growth

in waste containers.

Disposal Decision Matrix
Do not guess. Follow this logic flow to determine the correct waste stream. This system

integrates safety compliance with cross-contamination prevention.
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Figure 1: Operational decision tree for ATP-18O4 disposal. Note that "Biological Waste"

protocols supersede chemical protocols due to infection risk.[1]

Detailed Operational Protocols
Protocol A: Metabolic Quenching (The "Self-Validating"
Step)
Use this step if you need to ensure the ATP is chemically inert before disposal (e.g., to prevent

bacterial bloom in long-term waste storage).[1]

Why this matters: ATP is a universal energy source.[2] Disposing of active ATP into a non-

sterile aqueous waste container can encourage rapid bacterial growth, creating a "bio-soup"

hazard over time.[1]

Acidification: Add 1M HCl to the waste solution until pH < 3.0.

Mechanism:[1][3][4][5][6] Low pH catalyzes the hydrolysis of the phosphoanhydride bonds,

degrading ATP to ADP/AMP and free phosphate over time.[1]

Validation: The solution will turn yellow if Phenol Red (common in media) is present.[1]

Hold Time: Allow to sit for 15 minutes.

Neutralization (Optional): If your waste facility requires neutral pH, adjust back to pH 7.0 with

NaOH before containerizing.[1]

Protocol B: Solid Waste (Vials & Consumables)
For empty stock vials, pipette tips, and weighing boats.[1]

Rinse: Triple-rinse empty stock vials with water.

Collect the rinsate into your Liquid Waste stream (see Protocol C).

Deface: Remove or obscure the original label. Even though it is not radioactive, the label

"ATP" can cause confusion with safety officers.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2015-04/documents/adenosine.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/105900-SDS-EN.pdf
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/guide-isotope-management-laboratories
http://www.thermofishersci.in/msds/EDTA-disodium-salt.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate:

Sharps: Place glass vials in a puncture-proof Sharps container.

Plastics: Place in standard laboratory trash UNLESS contaminated with biological agents

(E. coli, HeLa, etc.), in which case use Biohazard bags.[1]

Protocol C: Liquid Waste (Aqueous Buffers)
For unused reaction mixtures or expired stock solutions.[1]

Assessment: Does the mixture contain hazardous organic solvents (e.g., >10% Acetonitrile

from HPLC)?

YES: Dispose of as Hazardous Chemical Waste (Ignitable/Toxic).[1] Do not pour down the

drain.

NO: Proceed to step 2.

Dilution: Dilute the ATP solution 1:10 with tap water.

Disposal:

Preferred: Collect in a "Non-Hazardous Aqueous Waste" carboy.

Alternative (If permitted by local EHS): Flush down the sanitary sewer with copious

amounts of water (20x volume).[1]

Note: Phosphates are regulated in some municipalities to prevent algal blooms. Always

default to containerized waste if unsure.

Regulatory & Compliance Framework
Adherence to these regulations ensures your lab remains audit-ready.

EPA (USA): ATP is not listed on the RCRA P-list (acutely hazardous) or U-list (toxic).[1] It is

generally considered a non-hazardous salt under 40 CFR 261.

OSHA (USA): Not classified as a hazardous substance under 29 CFR 1910.1200.[1]
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EU REACH: Not classified as a "Substance of Very High Concern" (SVHC).[1]

Mass Spectrometry Lab Best Practice: To maintain the integrity of your facility's background

readings, never dispose of high-concentration

standards in open sinks located in the same room as your Mass Spectrometer.[1]
Aerosolization during pouring can create "ghost" signals in future runs. Always cap and remove
waste from the instrument room immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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